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Compound of Interest

Compound Name: FG 7142

Cat. No.: B1662930 Get Quote

Technical Support Center: FG 7142
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and storing FG 7142 powder. The following

troubleshooting guides and frequently asked questions (FAQs) address specific issues that

may be encountered during experiments.

Frequently Asked Questions (FAQs)
1. What is FG 7142 and what is its primary mechanism of action?

FG 7142 is a partial inverse agonist of the benzodiazepine allosteric site on the γ-aminobutyric

acid type A (GABA-A) receptor.[1] Unlike benzodiazepine agonists which enhance the effect of

GABA, an inhibitory neurotransmitter, FG 7142 reduces the effect of GABA, leading to neuronal

excitation. This action is responsible for its anxiogenic (anxiety-producing) and proconvulsant

(seizure-promoting) effects observed in preclinical research.[1]

2. What are the recommended storage conditions for FG 7142 powder?

For long-term storage, it is recommended to store FG 7142 powder at -20°C.[2] Some

suppliers suggest that storage at room temperature is also acceptable for shorter periods.[3] It

is best to store the powder in a dry and dark environment.[1]

3. How should I prepare stock solutions of FG 7142?
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FG 7142 is soluble in several organic solvents. Dimethyl sulfoxide (DMSO) is a common choice

for preparing stock solutions.[3][4] It is also soluble in 1eq. HCl.[3][4] For in vivo studies in

rodents, FG 7142 has been dissolved in a saline solution containing 40% 2-hydroxypropyl-ß-

cyclodextrin. A stock solution for zebrafish studies has been prepared in 10% DMSO.[1]

4. What personal protective equipment (PPE) should I use when handling FG 7142 powder?

While the Safety Data Sheet (SDS) for FG 7142 from at least one supplier indicates that it is

not classified as a hazardous substance under the Globally Harmonized System (GHS), it is

still recommended to follow standard laboratory safety practices.[5] This includes wearing a lab

coat, safety glasses, and gloves. If there is a risk of inhaling the powder, a dust mask or

respirator should be used.

5. Is FG 7142 sensitive to light or humidity?

While specific photostability and hygroscopicity data are not readily available in the provided

search results, it is a general best practice for chemical compounds, especially those with

complex ring structures like FG 7142, to be protected from light and moisture to prevent

degradation. It is advisable to store the powder in a dark, dry place.[1] One study mentioned

storing the compound in a dry and dark drug storage cabinet.[1]

Troubleshooting Guides
Issue: FG 7142 powder is difficult to dissolve.

Question: I am having trouble dissolving FG 7142 powder in my chosen solvent. What can I

do?

Answer:

Verify the appropriate solvent: Refer to the solubility data table below to ensure you are

using a suitable solvent. DMSO and 1eq. HCl are the most commonly recommended

solvents for achieving higher concentrations.[3][4]

Gentle warming: Gently warming the solution to 37°C can aid in dissolution.
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Sonication: Using an ultrasonic bath can also help to break up any clumps and facilitate

dissolving.

Fresh solvent: Ensure that your solvent is anhydrous and of high purity, as contaminants

can affect solubility.

Issue: Precipitation of FG 7142 in aqueous solutions.

Question: My FG 7142 precipitates out of solution when I dilute my DMSO stock into an

aqueous buffer for my experiment. How can I prevent this?

Answer:

Lower the final concentration: The solubility of FG 7142 in aqueous solutions is limited. Try

lowering the final concentration of FG 7142 in your assay.

Increase the percentage of co-solvent: If your experimental design allows, you can try to

increase the final percentage of DMSO in your aqueous solution. However, be mindful of

the potential effects of the solvent on your biological system.

Use a different vehicle for in vivo studies: For animal studies, consider using a vehicle

such as saline with a solubilizing agent like 2-hydroxypropyl-ß-cyclodextrin, which has

been successfully used for intraperitoneal injections in mice.

Issue: Inconsistent experimental results.

Question: I am observing high variability in my experimental results with FG 7142. What

could be the cause?

Answer:

Solution stability: Prepare fresh solutions of FG 7142 for each experiment, as its stability in

aqueous solutions can be limited. One supplier recommends not storing aqueous

solutions for more than one day.[2] Stock solutions in anhydrous DMSO should be stored

at -20°C or -80°C and aliquoted to avoid repeated freeze-thaw cycles.
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Batch-to-batch variability: If you are using different batches of FG 7142, there may be

slight differences in purity or potency. It is good practice to test each new batch to ensure

consistency.

Experimental conditions: Ensure that all other experimental parameters, such as

temperature, pH, and incubation times, are kept consistent between experiments.

Data Presentation
Table 1: Physical and Chemical Properties of FG 7142

Property Value

Molecular Weight 225.25 g/mol [3]

Formula C₁₃H₁₁N₃O[3]

Appearance Solid powder

Purity ≥98%

Table 2: Solubility of FG 7142

Solvent Maximum Concentration

DMSO 100 mM[3][4]

1eq. HCl 75 mM[3][4]

DMF ~20 mg/mL

Ethanol ~1 mg/mL

Experimental Protocols
Protocol 1: Preparation of FG 7142 Stock Solution for In Vitro Experiments

Weighing: Accurately weigh the desired amount of FG 7142 powder in a chemical fume

hood.
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Dissolution: Add the appropriate volume of anhydrous DMSO to the powder to achieve the

desired stock concentration (e.g., 100 mM).

Mixing: Vortex the solution until the powder is completely dissolved. Gentle warming (37°C)

or sonication can be used to aid dissolution.

Storage: Aliquot the stock solution into small, single-use vials and store at -20°C or -80°C to

minimize freeze-thaw cycles.

Protocol 2: Preparation of FG 7142 for In Vivo Administration in Rodents (Intraperitoneal

Injection)

Vehicle Preparation: Prepare a vehicle solution of saline containing 40% 2-hydroxypropyl-ß-

cyclodextrin.

Dissolution: Dissolve the required amount of FG 7142 powder in the vehicle to reach the

desired final concentration for injection.

Administration: Administer the solution to the animals via intraperitoneal (i.p.) injection at the

desired dose (e.g., 15 mg/kg).[3]

Mandatory Visualization

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1662930?utm_src=pdf-body
https://www.benchchem.com/product/b1662930?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/2824006/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Postsynaptic Neuron

Cellular Effects
Ligands

GABA-A Receptor Cl- Channel
gating Membrane

Hyperpolarization
Cl- Influx Decreased Neuronal

Excitability

GABA Binds & Activates

FG 7142
(Inverse Agonist)

Binds & Reduces
GABA Efficacy

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experimentation

Troubleshooting

Weigh FG 7142
Powder

Dissolve in
Appropriate Solvent

Prepare Stock
Solution

Solubility Issues?

Store Aliquots
at -20°C / -80°C

Prepare Working
Solution

Use Freshly
Thawed Aliquot

Treat Cells / Administer
to Animals

Precipitation?

Perform Assay
(e.g., Behavioral, Electrophysiology)

Data Analysis

Inconsistent Results?

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1662930?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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